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Compound of Interest

Compound Name: Octylamine

Cat. No.: B049996 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is of paramount importance. This guide provides essential, immediate safety and

logistical information for handling Octylamine. It includes comprehensive details on personal

protective equipment (PPE), procedural guidance for safe operations, and compliant disposal

plans to ensure the well-being of laboratory personnel and environmental protection.

Quantitative Data Summary
The following table summarizes key quantitative safety data for Octylamine, facilitating a quick

assessment of its physical and chemical hazards.

Property Value Citation(s)

Flash Point 60 °C / 140 °F [1]

Autoignition Temperature 265 °C / 509 °F [1]

Explosive Limits (Lower) 1.6 Vol% [1]

Explosive Limits (Upper) 8.2 Vol% [1]

Boiling Point/Range 179 °C / 354.2 °F [1]

Melting Point/Range -1 °C / 30.2 °F [1]
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Strict adherence to the following PPE is mandatory to minimize exposure and ensure personal

safety when handling Octylamine.[2]

Protection Type Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles. A

face shield (minimum 8-inch) is

also required.

Protects against splashes and

vapors that can cause severe

eye damage.[1][2][3][4]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). A

lab coat or flame-retardant

antistatic protective clothing

and closed-toe shoes are

necessary.

Prevents skin contact which

can cause severe burns.[2][3]

[5][6] Contaminated gloves

must be disposed of properly.

[7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a full-

face supplied air respirator is

required.

Protects against inhalation of

vapors or mists which are

harmful and can cause

respiratory irritation.[1][2][3][8]

Experimental Protocol: Safe Handling of Octylamine
This protocol outlines the step-by-step methodology for the safe handling of Octylamine in a

laboratory setting.

1. Preparation and Handling:

Engineering Controls: Always handle Octylamine in a well-ventilated area, preferably within

a certified chemical fume hood to minimize inhalation exposure.[2][9] Ensure that an

eyewash station and a safety shower are readily accessible and in close proximity to the

workstation.[1][10]

Safe Handling Practices: Avoid all personal contact, including inhalation of vapors or mists.

[5][9] Prevent the generation of aerosols.[3] Keep the container tightly closed when not in

use.[5][11] Use non-sparking tools and take precautionary measures against static

discharges.[1][3][5]
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2. First Aid Measures:

If Inhaled: Move the person to fresh air immediately.[3][4] If breathing is difficult or stops,

provide artificial respiration (do not use mouth-to-mouth if the substance was ingested or

inhaled) and seek immediate medical attention.[1][3]

In Case of Skin Contact: Immediately remove all contaminated clothing.[4][5] Rinse the

affected skin area with plenty of soap and water for at least 15 minutes.[5] Seek immediate

medical attention.[1][4] For major exposures, wash the skin for 15 to 30 minutes.[5]

In Case of Eye Contact: Immediately hold eyelids apart and flush the eye continuously with

running water for at least 15 minutes.[1][5] Remove contact lenses if present and easy to do

so.[1] Seek immediate medical attention.[1][4]

If Swallowed: Rinse mouth with water.[1][7] Do NOT induce vomiting.[1][5] Seek immediate

medical attention.[1]

3. Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or

water spray.[1][7]

Specific Hazards: The product is a flammable liquid and vapor.[1] Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[1] Hazardous

combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon

dioxide (CO2).[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

4. Storage and Disposal:

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][5] Keep

away from heat, sparks, open flames, and other ignition sources.[4][8] Store in a locked

cabinet or an area accessible only to authorized personnel.[4][6] Incompatible materials

include acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[1]
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1] Do not allow the chemical to

enter drains.[3]

Visual Workflow and Decision Diagrams
The following diagrams provide a visual representation of the safe handling workflow and

emergency procedures for Octylamine.
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Octylamine Handling Workflow
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Caption: Workflow for the safe handling of Octylamine.
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Octylamine Spill Response
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Caption: Decision-making process for an Octylamine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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